2-(3-Amino-2-oxo-piperidin-1-yl)-propionic acid ethyl ester
Cat. No. B8313400
M. Wt: 214.26 g/mol
InChI Key: YPCMSWHJWNRAMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08822430B2
Procedure details
2-(3-Amino-2-oxo-piperidin-1-yl)-propionic acid ethyl ester was prepared using method 804 substituting 2-[3,3-bis(tert-butoxycarbonylamino)-2-oxo-piperidin-1-yl]-propionic acid ethyl ester for {1-[5-(4′-{2-[1-(2-methoxycarbonylamino-3-methyl-butyryl)-pyrrolidin-2-yl]imidazol-4-yl}-biphenyl-4-yl)-1H-imidazol-2-ylmethyl]-2-oxo-piperidin-3-yl}-carbamic acid tert-butyl ester. C10H18N2O3 calculated 214.2 observed [M+1]+ 215.2; rt=1.21 min.
Name
2-[3,3-bis(tert-butoxycarbonylamino)-2-oxo-piperidin-1-yl]-propionic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
{1-[5-(4′-{2-[1-(2-methoxycarbonylamino-3-methyl-butyryl)-pyrrolidin-2-yl]imidazol-4-yl}-biphenyl-4-yl)-1H-imidazol-2-ylmethyl]-2-oxo-piperidin-3-yl}-carbamic acid tert-butyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[O:30])[CH:5]([N:7]1[CH2:12][CH2:11][CH2:10][C:9](NC(OC(C)(C)C)=O)([NH:13]C(OC(C)(C)C)=O)[C:8]1=[O:29])[CH3:6])[CH3:2].C(OC(=O)NC1CCCN(CC2NC(C3C=CC(C4C=CC(C5N=C(C6CCCN6C(=O)C(NC(OC)=O)C(C)C)NC=5)=CC=4)=CC=3)=CN=2)C1=O)(C)(C)C>>[CH2:1]([O:3][C:4](=[O:30])[CH:5]([N:7]1[CH2:12][CH2:11][CH2:10][CH:9]([NH2:13])[C:8]1=[O:29])[CH3:6])[CH3:2]
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Inputs
Step One
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Name
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2-[3,3-bis(tert-butoxycarbonylamino)-2-oxo-piperidin-1-yl]-propionic acid ethyl ester
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)OC(C(C)N1C(C(CCC1)(NC(=O)OC(C)(C)C)NC(=O)OC(C)(C)C)=O)=O
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Step Two
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Name
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{1-[5-(4′-{2-[1-(2-methoxycarbonylamino-3-methyl-butyryl)-pyrrolidin-2-yl]imidazol-4-yl}-biphenyl-4-yl)-1H-imidazol-2-ylmethyl]-2-oxo-piperidin-3-yl}-carbamic acid tert-butyl ester
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
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C(C)(C)(C)OC(NC1C(N(CCC1)CC=1NC(=CN1)C1=CC=C(C=C1)C1=CC=C(C=C1)C=1N=C(NC1)C1N(CCC1)C(C(C(C)C)NC(=O)OC)=O)=O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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rt=1.21 min.
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Duration
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1.21 min
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)OC(C(C)N1C(C(CCC1)N)=O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
